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Compound of Interest

Compound Name: 2-Ethylbutylamine

Cat. No.: B1583521

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2-
Ethylbutylamine, a primary aliphatic amine. Understanding these core physicochemical
properties is critical for the effective application of this compound in research, chemical
synthesis, and pharmaceutical development. This document summarizes available quantitative
and qualitative data, presents detailed experimental protocols for property determination, and
illustrates key relationships influencing the compound's stability.

Core Properties of 2-Ethylbutylamine
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Property

Value

Reference

Chemical Name

2-Ethylbutan-1-amine

[1]

1-Amino-2-ethylbutane, 2-

Synenyms Ethyl-1-butanamine Hiz]t3]
CAS Number 617-79-8 [4]
Molecular Formula C6H15N [4]
Molecular Weight 101.19 g/mol [4]
Appearance (.Zletdr, colorless to light yellow )
liquid
Boiling Point 125 °C [5]
Melting Point 20 °C [6]
Density 0.776 g/cm3 at 20 °C [5]
Flash Point 14 °C [6]

Solubility Profile

The solubility of 2-Ethylbutylamine is governed by its chemical structure, which features a

polar primary amine group capable of hydrogen bonding and a nonpolar C6 alkyl chain.

Generally, its solubility decreases as the number of carbon atoms exceeds six.[7][8]

Quantitative Solubility Data

Solvent

Temperature (°C)

Solubility

Reference

Water

3.83 x 10* mg/L

[4]16]

Qualitative Solubility Data
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Solvent Solubility Reference
Methyl Alcohol Soluble [5]
Ethyl Alcohol Soluble [5]
Ethyl Ether Soluble [5]
Ethyl Acetate Soluble [5]
Acetone Soluble [5]
Chloroform Sparingly Soluble [4]
Dimethyl Sulfoxide (DMSO) Slightly Soluble [4]
Aromatic Hydrocarbons Soluble [5]
Aliphatic Hydrocarbons Soluble [5]
Fixed Oils Soluble [5]
Mineral Oill Soluble [5]
Oleic Acid Soluble [5]
Stearic Acid Soluble [5]

Stability Profile

2-Ethylbutylamine is a reactive compound with specific storage and handling requirements to
ensure its integrity. It is known to be air-sensitive and flammable.[4][9]

General Stability and Reactivity
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Condition/Reagent Observation Reference

Air Air Sensitive [4]

Very dangerous fire hazard.
When heated to
Heat/Flame decomposition, it emits toxic [41[5]

fumes of nitrogen oxides

(NOX).
Oxidizing Materials Can react vigorously. [4]
Acids Reacts to form salts. [8]

Store in a dry, cool, and well-
ventilated place in a tightly
closed container, away from
Storage [61[°]
heat and open flame.
Recommended storage is in a

flammables area.

Detailed studies on the specific degradation pathways (hydrolysis, oxidation, photolysis) and a
definitive shelf-life for 2-Ethylbutylamine are not extensively available in public literature.
Therefore, a forced degradation study is recommended to determine its intrinsic stability.

Experimental Protocols
Protocol 1: Determination of Aqueous and Organic
Solubility via the Shake-Flask Method

This protocol outlines a standard procedure for determining the equilibrium solubility of 2-
Ethylbutylamine in various solvents.

1. Materials and Equipment:
e 2-Ethylbutylamine

o Selected solvents (e.g., water, methanol, ethanol, acetone, ethyl acetate)
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Thermostatically controlled shaker or incubator
Analytical balance

Glass vials with screw caps

Pipettes

Centrifuge

Syringe filters (0.45 pum, solvent-compatible)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
with a suitable detector.

. Procedure:

Add an excess amount of 2-Ethylbutylamine to a series of vials, each containing a known
volume of a different solvent.

Tightly cap the vials and place them in a thermostatically controlled shaker set to a constant
temperature (e.g., 25 °C).

Agitate the samples for a sulfficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

After equilibration, allow the vials to stand undisturbed at the set temperature to allow any
undissolved material to settle.

Carefully withdraw a sample of the supernatant using a pipette and filter it through a 0.45 um
syringe filter to remove any suspended patrticles.

Quantitatively dilute the filtered solution with a suitable solvent to a concentration within the
linear range of the analytical method.

Analyze the concentration of 2-Ethylbutylamine in the diluted sample using a validated
HPLC or GC method.
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o Calculate the solubility by multiplying the measured concentration by the dilution factor.

Protocol 2: Assessment of Chemical Stability via Forced
Degradation Studies

This protocol describes a general approach for investigating the intrinsic stability of 2-
Ethylbutylamine under various stress conditions, as recommended by ICH guidelines.[10][11]

1. Materials and Equipment:

e 2-Ethylbutylamine

e Hydrochloric acid (HCI) solution (e.g., 0.1 N)

¢ Sodium hydroxide (NaOH) solution (e.g., 0.1 N)
o Hydrogen peroxide (H202) solution (e.g., 3%)

o Temperature-controlled oven

» Photostability chamber

e pH meter

e HPLC or GC system with a mass spectrometer (MS) or other suitable detector for peak purity
analysis.

2. Procedure:
a. Hydrolytic Stability:

e Prepare solutions of 2-Ethylbutylamine in acidic (0.1 N HCI), basic (0.1 N NaOH), and
neutral (water) conditions.

» Store the solutions at an elevated temperature (e.g., 60 °C) for a defined period (e.g., up to 7
days).
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Withdraw samples at specified time points (e.g., 0, 1, 3, 7 days), neutralize them if
necessary, and analyze by a stability-indicating analytical method.

. Oxidative Stability:

Prepare a solution of 2-Ethylbutylamine in a suitable solvent and add a solution of
hydrogen peroxide (3%).

Store the solution at room temperature for a defined period (e.g., 24 hours).
Withdraw samples at specified time points and analyze.
. Thermal Stability:

Expose a solid or liquid sample of 2-Ethylbutylamine to dry heat in a temperature-controlled
oven (e.g., 70 °C) for a defined period.

At specified time points, dissolve the sample in a suitable solvent and analyze.
. Photostability:

Expose a solution of 2-Ethylbutylamine to light providing an overall illumination of not less
than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt
hours/square meter in a photostability chamber.

A control sample should be protected from light.
Analyze the exposed and control samples.
. Analysis:

For all stress conditions, analyze the samples using a validated stability-indicating
chromatographic method (e.g., HPLC-UV/MS or GC-MS).

The method should be capable of separating the parent compound from any degradation
products.
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o Peak purity analysis should be performed to ensure that the chromatographic peak of the
parent compound is not co-eluting with any degradants.

« ldentify and characterize any significant degradation products using techniques such as
mass spectrometry.

Visualizations
Factors Affecting the Stability of 2-Ethylbutylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility and
Stability of 2-Ethylbutylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583521#solubility-and-stability-of-2-ethylbutylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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